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Compound of Interest

Compound Name: Molybdenum(II) acetate dimer

Cat. No.: B15691989

Get Quote

A Comparative Guide to "Chinese Lantern"
Structures in Metal Acetates
Authored for Researchers, Scientists, and Drug Development Professionals

The "Chinese lantern," or "paddlewheel," structure is a fascinating and significant motif in

coordination chemistry.[1][2] This binuclear arrangement, where two metal atoms are bridged

by four bidentate ligands, is particularly common among transition metal acetates.[1] These

complexes are not merely structural curiosities; their unique metal-metal bonding and reactivity

make them valuable as catalysts and precursors in organic synthesis and materials science.[3]

[4][5] This guide provides a comparative analysis of the structural and performance

characteristics of prominent metal(II) acetates—namely those of Copper (Cu), Chromium (Cr),

Molybdenum (Mo), and Rhodium (Rh)—that adopt this structure.

Structural and Performance Comparison
The defining feature of the paddlewheel structure is the proximity of the two metal centers,

which can lead to significant metal-metal bonding. The nature and strength of this bond vary

considerably depending on the metal ion, its d-electron count, and the presence of axial
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ligands. These structural variations directly influence the compound's stability, spectroscopic

properties, and catalytic behavior.

The table below summarizes key quantitative data for the most studied metal(II) acetate

dimers, offering a clear comparison of their fundamental properties.
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Parameter

Copper(II)

Acetate[Cu₂(O
Ac)₄(H₂O)₂]

Chromium(II)

Acetate[Cr₂(OA
c)₄(H₂O)₂]

Molybdenum(II)

Acetate[Mo₂(O
Ac)₄]

Rhodium(II)

Acetate[Rh₂(O
Ac)₄(L)₂]

Appearance
Bluish-green

solid[4]

Red-coloured

compound[6]

Yellow, air-stable

solid[2][7]

Dark green

powder[3]

Metal-Metal

Distance (Å)
~2.62[4] ~2.36[6] ~2.09[2][7] 2.39[3][8]

Nature of M-M

Bond

Weak δ bond,

antiferromagnetic

coupling[9][10]

Quadruple bond

(σ²π⁴δ²)[6]

Quadruple bond

(σ²π⁴δ²)[2][7]
Single bond[3]

Axial Ligand H₂O[4] H₂O[6] None (typically)

H₂O, MeOH, or

other Lewis

bases[3]

Thermal

Decomposition

Dehydrates

<168°C;

Decomposes at

~250-300°C to

oxides[11][12]

[13]

Anhydrous form

from dihydrate at

100°C[6]

Decomposes at

high

temperatures[2]

Stable up to

~240°C[5]

Key Catalytic

Applications

Synthesis of

ynamines,

oxidizing

agent[4]

Mild reducing

agent (e.g.,

dehalogenation)

[6]

Precursor for

other Mo-Mo

quadruply

bonded

compounds[2]

[14]

Cyclopropanatio

n, C-H insertion,

ylide formation[3]

[5][15]

UV-Vis λmax

(nm)

~700 (broad),

~325-360[16][17]
- - -

IR ν(COO⁻)asym

- ν(COO⁻)sym

(Δν)

Indicative of

bridging

coordination

mode[18]

Indicative of

bridging

coordination

mode[18]

Indicative of

bridging

coordination

mode[18]

Indicative of

bridging

coordination

mode[18]
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Visualizing the "Chinese Lantern" Structure and its
Analysis
To better understand the molecular architecture and the process of its characterization, the

following diagrams are provided.
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General 'Chinese Lantern' Structure
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Experimental Workflow for Synthesis and Characterization
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Characterization
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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